Cas no 131748-57-7 (Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-ethyl-N'-nitro-)

Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-ethyl-N'-nitro- structure
131748-57-7 structure
Product Name:Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-ethyl-N'-nitro-
CAS No:131748-57-7
MF:C9H12ClN5O2
MW:257.676879882813
CID:1228867
Update Time:2024-08-03

Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-ethyl-N'-nitro- Chemical and Physical Properties

Names and Identifiers

    • Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-ethyl-N'-nitro-
    • Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-ethyl-N'-nitro- (9CI)
    • Inchi: 1S/C9H12ClN5O2/c1-2-14(9(11)13-15(16)17)6-7-3-4-8(10)12-5-7/h3-5H,2,6H2,1H3,(H2,11,13)
    • InChI Key: YYZZAQBRMYKRMP-UHFFFAOYSA-N
    • SMILES: N(CC1=CC=C(Cl)N=C1)(CC)C(=N)N[N+]([O-])=O

Computed Properties

  • Exact Mass: 257.06816

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Predicted)
  • Boiling Point: 397.8±52.0 °C(Predicted)
  • PSA: 95.15
  • pka: 3.37±0.50(Predicted)
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